Cas no 946266-15-5 (4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide)

• Product Name: 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide
• CAS No: 946266-15-5
• MF: C₂₁H₁₉ClFN₃O₂
• MW: 399.845867395401
• CID: 6505747
• Update Time: 2025-11-07

4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide
• 4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-[(4-fluorophenyl)methyl]butanamide

• Inchi： 1S/C21H19ClFN3O2/c22-17-7-5-16(6-8-17)19-11-12-21(28)26(25-19)13-1-2-20(27)24-14-15-3-9-18(23)10-4-15/h3-12H,1-2,13-14H2,(H,24,27)
• InChI Key： WEXCJEZQUHIPIF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O

Additional information on 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide

Professional Introduction to Compound with CAS No. 946266-15-5 and Product Name: 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide

Compound with the CAS number 946266-15-5 and the product name 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The molecular framework of this compound incorporates several key structural motifs that contribute to its unique chemical and pharmacological properties, making it a subject of intense interest for researchers in medicinal chemistry and drug discovery.

The core structure of this compound is a dihydropyridazine scaffold, which is a six-membered nitrogen-containing heterocycle. This particular scaffold has been extensively studied for its role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents. The presence of a 4-chlorophenyl group at the 3-position of the dihydropyridazine ring introduces a region of electronic richness that can influence the compound's reactivity and interaction with biological targets. Additionally, the 6-oxo substituent at the 6-position further modulates the electronic properties of the ring, contributing to the overall pharmacophore.

The amide functionality at the 1-position of the dihydropyridazine ring is another critical feature of this compound. The amide group is known for its ability to form hydrogen bonds, which can enhance binding affinity to biological targets. In this context, the N-(4-fluorophenyl)methylbutanamide moiety serves as a key pharmacophoric element that interacts with specific residues in protein targets. The 4-fluorophenyl group introduces a fluorine atom, which is often used in medicinal chemistry to improve metabolic stability and binding affinity. The butanamide chain provides additional conformational flexibility, allowing the compound to adopt multiple binding orientations within the target site.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its potential biological targets. Studies have shown that the dihydropyridazine scaffold can effectively engage with various enzymes and receptors involved in inflammatory pathways. The combination of the 4-chlorophenyl, 6-oxo, and amide functionalities creates a multifaceted pharmacophore that can interact with multiple residues simultaneously, leading to high binding affinity and selectivity.

One particularly notable application of this compound is its potential as an inhibitor of inflammatory cytokine pathways. Inflammatory cytokines play a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting these pathways, compounds like this one have shown promise in preclinical studies as potential therapeutics. The fluorine atom in the 4-fluorophenyl group has been identified as a key contributor to the compound's ability to modulate cytokine release, suggesting that it may be an effective tool for treating inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted precursors to form the dihydropyridazine ring, followed by functionalization at the 3-position with the 4-chlorophenyl group. Subsequent introduction of the 6-oxo substituent and final formation of the amide bond complete the molecular structure. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

In terms of pharmacokinetic properties, this compound has demonstrated favorable solubility characteristics, which are essential for oral bioavailability. Additionally, preliminary metabolic studies suggest that it undergoes minimal degradation under physiological conditions, indicating potential for long-term stability in biological systems. These properties make it an attractive candidate for further development into a therapeutic agent.

Current research efforts are focused on elucidating the detailed mechanism of action of this compound through both in vitro and in vivo studies. By understanding how it interacts with its biological targets at a molecular level, researchers can identify potential areas for optimization to enhance its therapeutic efficacy. Furthermore, investigating its effects on model organisms will provide valuable insights into its safety profile and potential side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like this one are being developed. Predictive models can identify optimal analogs based on structural features similar to known active compounds, streamlining the process from initial design to final optimization. This approach has already led to several promising candidates entering clinical trials for various therapeutic indications.

As our understanding of complex biological systems continues to grow, so does our ability to design molecules that interact with them in precise ways. Compounds like 4-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(4-fluorophenyl)methylbutanamide exemplify how advances in synthetic chemistry and computational biology are converging to create new opportunities for therapeutic intervention. By leveraging these technologies, researchers are paving the way for more effective treatments for a wide range of diseases.